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Compound of Interest

Compound Name:
D-Glucurono-6,3-lactone

acetonide

Cat. No.: B014291 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory reagents is paramount. This guide provides essential safety and logistical

information for D-Glucurono-6,3-lactone acetonide, including personal protective equipment

(PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

Chemical Identifier:

Name: D-Glucurono-6,3-lactone acetonide

CAS Number: 20513-98-8[1]

Appearance: White, crystalline solid[2]

While some safety data sheets (SDS) indicate that D-Glucurono-6,3-lactone acetonide is not

classified as hazardous, it is best practice to handle all chemicals with a degree of caution.[2]

Another related compound, D-Glucuronic acid γ-lactone, is reported to cause skin and serious

eye irritation, and may cause respiratory irritation.[3] Therefore, the following recommendations

are based on a conservative approach to ensure user safety.

Personal Protective Equipment (PPE)
A foundational aspect of laboratory safety is the consistent and correct use of PPE. The

following table summarizes the recommended PPE for handling D-Glucurono-6,3-lactone
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acetonide.

Protection Type Specific Recommendation Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from accidental

splashes or dust particles.

Hand Protection
Nitrile rubber gloves (>0.11

mm thickness).

Provides a barrier against skin

contact. A breakthrough time of

>480 minutes is

recommended.[4]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

If dust is generated, a suitable

respirator should be worn.

Operational and Handling Plan
Proper handling procedures are critical to minimize exposure and maintain the integrity of the

chemical.

Workflow for Handling D-Glucurono-6,3-lactone acetonide:
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Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Workspace

Ensure clean & ventilated area

Weigh Solid

Use weigh boat/paper

Dissolve/Use in Reaction

Handle carefully to avoid dust

Clean Equipment

Dispose of Waste

Follow disposal plan

Doff PPE
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Is the chemical contaminated?

Uncontaminated

No

Contaminated

Yes

Dispose as non-hazardous solid waste

Check local regulations

Dispose as chemical waste

Follow institutional guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b014291?utm_src=pdf-body-img
https://www.benchchem.com/product/b014291?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/d-glucurono-6-3-lactone-acetonide.htm
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL17765~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2016:16:56~~D-Glucurono-6%203-lactone%20acetonide~~
https://file.medchemexpress.com/batch_PDF/HY-41982/D-Glucuronic-acid-lactone-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-9946-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc3MTh8YXBwbGljYXRpb24vcGRmfGFEYzJMMmd3Tnk4NU1UYzNORE0wTnpFNE1qTTRMMU5FUWw4NU9UUTJYMGxGWDBWT0xuQmtaZ3xhZTU4ZTQ0MzAzNjMwYzNjNGQwZmJhMjAzYmE5ZGVjN2MyOTE1MTE0ZjFjMzQ2ZTA4YjNkNTQwMTdhNTQ3YjU3
https://www.benchchem.com/product/b014291#personal-protective-equipment-for-handling-d-glucurono-6-3-lactone-acetonide
https://www.benchchem.com/product/b014291#personal-protective-equipment-for-handling-d-glucurono-6-3-lactone-acetonide
https://www.benchchem.com/product/b014291#personal-protective-equipment-for-handling-d-glucurono-6-3-lactone-acetonide
https://www.benchchem.com/product/b014291#personal-protective-equipment-for-handling-d-glucurono-6-3-lactone-acetonide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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